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Compound of Interest

Compound Name: M79175

Cat. No.: B1675860 Get Quote

Topic: Personal Protective Equipment for Handling M79175 Content Type: Provides essential,

immediate safety and logistical information, including operational and disposal plans. This

content provides procedural, step-by-step guidance that directly answers specific operational

questions.

This guide provides comprehensive safety protocols and operational procedures for handling

M79175, chemically identified as D-Mannosamine Hydrochloride (CAS No. 5505-63-5). It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and to build trust in handling chemical compounds.

Chemical and Physical Properties
D-Mannosamine hydrochloride is a white to off-white crystalline powder. It is an amino sugar

derivative of mannose and is soluble in water.[1] This compound is a key building block in

various biomedical research applications, including the development of drug delivery systems

and the synthesis of bioactive molecules.
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Property Value Reference

CAS Number 5505-63-5 [1]

Molecular Formula C₆H₁₄ClNO₅

Molecular Weight 215.63 g/mol

Appearance White to off-white solid [1]

Melting Point 168 - 170 °C (decomposes) [1]

Solubility Soluble in water

Storage Temperature 2-8°C (Refrigerated) [1]

Hazard Identification and Personal Protective
Equipment (PPE)
M79175 is classified as an irritant.[1] All personnel handling this compound must adhere to the

following personal protective equipment guidelines to minimize exposure and ensure personal

safety.

Hazard Required PPE

Eye Contact Chemical safety goggles or a face shield.

Skin Contact
Chemical-resistant gloves (e.g., nitrile) and a lab

coat.

Inhalation

Use in a well-ventilated area or under a

chemical fume hood. A NIOSH-approved

respirator may be required for handling large

quantities or in case of insufficient ventilation.

Ingestion Do not eat, drink, or smoke in laboratory areas.

Operational Plan: Safe Handling and Storage
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Adherence to proper handling and storage protocols is critical to maintaining the integrity of

M79175 and ensuring a safe laboratory environment.

Handling Procedures
Engineering Controls: Always handle M79175 in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.

Spill Prevention: Handle with care to avoid generating dust. Use appropriate tools for

transferring the solid material.

Avoid Incompatibilities: Keep away from strong oxidizing agents.[1]

Storage Procedures
Container: Keep the container tightly closed when not in use.

Temperature: Store in a refrigerator at 2-8°C to maintain product quality.[1]

Location: Store in a dry, well-ventilated area, away from incompatible materials. The storage

area should be clearly labeled.

First Aid Measures
In the event of exposure to M79175, immediate and appropriate first aid is essential.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[1]

Ingestion

Do not induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[1]

Disposal Plan
Dispose of M79175 and its containers in accordance with all applicable federal, state, and local

regulations.

Waste Characterization: Unused M79175 should be considered a chemical waste.

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[1] Do not dispose of it down the drain or in regular trash.

Contaminated Materials: Any materials, such as gloves or paper towels, that come into direct

contact with M79175 should be disposed of as chemical waste.

Experimental Protocols
M79175 (D-Mannosamine hydrochloride) is a versatile precursor in several key laboratory

applications. Below are detailed methodologies for two common uses.
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Synthesis of N-Acyl-Modified Mannosamines for
Metabolic Glycoengineering
This protocol describes the synthesis of N-acyl-modified mannosamines, which can be used to

modify sialic acid expression on the cell surface.

Methodology:

Dissolution: Dissolve 431.2 mg of D-Mannosamine hydrochloride (M79175) in 10 mL of 3

mM sodium ethoxide solution in a 50 mL glass bottle equipped with a stir bar.

Cooling: Cool the mixture to 0°C on an ice bath while stirring.

Acylation: Slowly add 210 µL of propionyl chloride dropwise to the solution.

Incubation: Incubate the stirring mixture at 0°C for 4 hours.

Transfer and Freezing: Transfer the solution to a 50 mL plastic tube. Puncture four to eight

small holes in the cap with a thin needle and rapidly freeze the solution using liquid nitrogen.

Lyophilization: Lyophilize the sample until it is completely dry.

Purification: Dissolve the dried product in a mixture of ethyl acetate, methanol, and water for

further purification by chromatography if necessary.

Preparation Reaction Workup & Purification
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Caption: Workflow for the synthesis of N-acyl-modified mannosamines.
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Preparation of Mannosylated Liposomes for Drug
Delivery
This protocol outlines the preparation of acyclovir-entrapped mannosylated liposomes using D-

Mannosamine hydrochloride for potential bioadhesive oral drug delivery.

Methodology:

Lipid Film Preparation:

Dissolve 200 mg of total lipid (e.g., phosphatidylcholine and cholesterol at a 7:3 molar

ratio) in 10 mL of chloroform.

Dissolve 120 mg of acyclovir and 10 mg of D-Mannosamine hydrochloride (M79175) in

240 mL of methanol.

Add the methanolic solution to the lipid solution.

Evaporate the solvent at 41°C for 1 hour under reduced pressure to form a dry, thin film.

Hydration and Liposome Formation:

Hydrate the thin film with a phosphate buffer (pH 7.0) at 60°C for 1 minute to form a

liposomal suspension.

Sizing (Optional):

To achieve a uniform size distribution, the liposome suspension can be subjected to

sonication or extrusion through polycarbonate membranes.
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Caption: Workflow for the preparation of mannosylated liposomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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